Cas no 2580242-20-0 (Tert-butyl 2-amino-3,6-dimethylbenzoate)

• Product Name: Tert-butyl 2-amino-3,6-dimethylbenzoate
• CAS No: 2580242-20-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5661982
• PubChem ID: 165893469
• Update Time: 2025-06-11

Tert-butyl 2-amino-3,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27728989
• tert-butyl 2-amino-3,6-dimethylbenzoate
• 2580242-20-0
• Tert-butyl 2-amino-3,6-dimethylbenzoate

• Inchi： 1S/C13H19NO2/c1-8-6-7-9(2)11(14)10(8)12(15)16-13(3,4)5/h6-7H,14H2,1-5H3
• InChI Key： MJQUAZFTFLNLSN-UHFFFAOYSA-N
• SMILES： O(C(C1C(=C(C)C=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3,6-dimethylbenzoate

Tert-butyl 2-amino-3,6-dimethylbenzoate (CAS No. 2580242-20-0): A Comprehensive Overview

Tert-butyl 2-amino-3,6-dimethylbenzoate (CAS No. 2580242-20-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a tert-butyl group, an amino group, and two methyl groups attached to a benzoate backbone. These functional groups contribute to the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the reactivity and stability of the molecule. The amino group provides nucleophilic character, enabling the compound to participate in a wide range of chemical reactions, such as amide formation and condensation reactions. The methyl groups on the benzoate ring enhance the lipophilicity of the molecule, which is crucial for its potential use in pharmaceutical applications where membrane permeability is a key factor.

Recent studies have highlighted the potential of Tert-butyl 2-amino-3,6-dimethylbenzoate in drug discovery and development. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a scaffold for the synthesis of novel antiviral agents. The compound's ability to form stable derivatives with high binding affinity to viral proteins makes it an attractive candidate for further investigation. Additionally, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties, suggesting its potential as a therapeutic agent for inflammatory diseases.

In the field of materials science, Tert-butyl 2-amino-3,6-dimethylbenzoate has been investigated for its use in the development of advanced polymers and coatings. Its unique combination of functional groups allows for the creation of materials with tailored properties such as enhanced mechanical strength and improved thermal stability. A research team at MIT has successfully synthesized polymers using this compound as a monomer, resulting in materials with superior performance characteristics compared to traditional polymers.

The synthesis of Tert-butyl 2-amino-3,6-dimethylbenzoate typically involves several steps, including esterification and amino group introduction. One common synthetic route involves the esterification of 3,6-dimethylbenzoic acid with tert-butanol followed by the introduction of an amino group through amination reactions. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

From a safety perspective, Tert-butyl 2-amino-3,6-dimethylbenzoate is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation.

In conclusion, Tert-butyl 2-amino-3,6-dimethylbenzoate (CAS No. 2580242-20-0) is a promising compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an important intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.